N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H19N3O2/c1-12-10-14(18-21-12)15-8-5-9-19(15)16(20)17-11-13-6-3-2-4-7-13/h2-4,6-7,10,15H,5,8-9,11H2,1H3,(H,17,20)
• InChI Key: WJVMXHQISLCJTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2CCCN2C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP has been widely studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide acts as a potent agonist of the serotonin and dopamine receptors in the brain, which are involved in the regulation of mood, behavior, and cognition. N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been found to increase the release of these neurotransmitters, leading to an increase in their activity and a corresponding increase in mood, energy, and cognitive function.
Biochemical and Physiological Effects:
N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been found to have a variety of biochemical and physiological effects, including increased heart rate, blood pressure, body temperature, and respiratory rate. N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has also been found to increase the release of several hormones, including cortisol, prolactin, and growth hormone. Additionally, N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been found to have a stimulant effect on the central nervous system, leading to an increase in mood, energy, and cognitive function.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has several advantages for use in lab experiments, including its potency, selectivity, and availability. N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide is also relatively easy to synthesize, making it a cost-effective option for researchers. However, N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide also has several limitations, including its potential for abuse and the lack of long-term safety data.

Future Directions

There are several future directions for research on N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide, including investigating its potential as a therapeutic agent for neurological disorders, exploring its effects on the immune system, and studying its interactions with other drugs. Additionally, further research is needed to determine the long-term safety and potential for abuse of N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide.

Synthesis Methods

N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide can be synthesized through a multi-step process that involves the reaction of benzylamine with 3-methyl-2-oxazoline to form N-benzyl-3-methyl-2-oxazoline. This intermediate is then reacted with 1,2-dibromoethane to form N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)ethanamine. Finally, the carboxylic acid derivative of this compound is synthesized by reacting it with chloroformic acid.

Scientific Research Applications

N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been studied for its potential use in scientific research due to its unique chemical structure and properties. N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide has been found to have a variety of applications in neuroscience research, including studying the effects of drugs on the central nervous system, investigating the mechanisms of drug addiction, and exploring the potential use of N-benzyl-2-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-1-carboxamide as a therapeutic agent for neurological disorders.